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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(methylsulfanyl)propane, a key
organosulfur compound. It includes detailed information on its chemical and physical
properties, a representative synthetic protocol, and a visualization of the synthetic pathway.

Chemical Identity and Properties

The compound commonly known as isopropyl methyl sulfide is systematically named 2-
methylsulfanylpropane according to IUPAC nomenclature.[1][2][3][4][5][6][7] It is a colorless
liquid classified as a dialkylthioether.[4][8]

Table 1: Physicochemical Properties of 2-(Methylsulfanyl)propane
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Property Value Source
IUPAC Name 2-methylsulfanylpropane [1112113114]
CAS Number 1551-21-9 [1][2][5][6]
Molecular Formula C4H10S [1112][5][6]
Molecular Weight 90.187 g/mol [51[6]
Boiling Point 82.00 to 83.00 °C [9]
Density 0.828 g/cm? [6]
Vapor Pressure 87.4 mmHg at 25°C [1][6]
Water Solubility 341.7 Mo/l at 25 °C [1119]
(estimated)
LogP 1.77 - 1.841 (estimated) [11197[10]

Refractive Index

1.437

[1](6]

Flash Point

-14.50 °C (estimated)

[9]

Appearance

Colorless liquid

[8]

Synthesis of Dialkyl Sulfides: A Representative

Protocol

While various methods exist for the synthesis of thioethers, a common industrial approach

involves the reaction of an alcohol with hydrogen sulfide over a catalyst. The following is a

representative protocol for the synthesis of a related compound, di-isopropyl sulfide, which

illustrates the general principles applicable to the synthesis of compounds like 2-

(methylsulfanyl)propane.

Experimental Protocol: Synthesis of Di-isopropyl Sulfide

Objective: To synthesize di-isopropyl sulfide from isopropanol and hydrogen sulfide.

Materials:
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* |sopropanol

e Hydrogen sulfide (H2S)

o Zeolite catalyst

Procedure:

e A continuous flow reactor is packed with a zeolite catalyst.

» Afeed mixture of isopropanol and hydrogen sulfide gas is prepared.

e The gaseous mixture is passed through the heated catalyst bed in the reactor.

e The reaction is maintained at an elevated temperature and pressure to facilitate the
conversion.

e The product stream exiting the reactor is cooled to condense the liquid products.

e The condensed liquid is collected, which will contain di-isopropyl sulfide, unreacted starting
materials, and byproducts.

e The crude product is then purified, typically by fractional distillation, to isolate the di-isopropyl
sulfide.

This process can be adapted for the synthesis of unsymmetrical sulfides like 2-
(methylsulfanyl)propane by using a mixture of methanol and isopropanol as the alcohol feed, or
by a two-step process involving the formation of a mercaptan intermediate.

Visualizing the Synthesis Pathway

The synthesis of dialkyl sulfides from alcohols and hydrogen sulfide can be represented as a
multi-step process. The following diagram illustrates a simplified logical workflow for this type of
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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